Cas no 887596-40-9 ({3-chloro-5-(trifluoromethyl)phenylmethyl}hydrazine)

• Product Name: {3-chloro-5-(trifluoromethyl)phenylmethyl}hydrazine
• CAS No: 887596-40-9
• MF: C₈H₈ClF₃N₂
• MW: 224.610731124878
• CID: 5225264
• PubChem ID: 97640832
• Update Time: 2025-08-05

{3-chloro-5-(trifluoromethyl)phenylmethyl}hydrazine Chemical and Physical Properties

Names and Identifiers

• Hydrazine, [[3-chloro-5-(trifluoromethyl)phenyl]methyl]-
• {3-chloro-5-(trifluoromethyl)phenylmethyl}hydrazine

• Inchi： 1S/C8H8ClF3N2/c9-7-2-5(4-14-13)1-6(3-7)8(10,11)12/h1-3,14H,4,13H2
• InChI Key： AFLZCIWAFAJVGP-UHFFFAOYSA-N
• SMILES： N(CC1=CC(C(F)(F)F)=CC(Cl)=C1)N

Additional information on {3-chloro-5-(trifluoromethyl)phenylmethyl}hydrazine

Comprehensive Guide to {3-chloro-5-(trifluoromethyl)phenylmethyl}hydrazine (CAS No. 887596-40-9): Properties, Applications, and Market Insights

{3-chloro-5-(trifluoromethyl)phenylmethyl}hydrazine (CAS No. 887596-40-9) is a specialized organofluorine compound with significant potential in pharmaceutical and agrochemical research. This chloro-trifluoromethyl phenyl hydrazine derivative has garnered attention due to its unique molecular structure, combining a chloro-substituted phenyl ring with a trifluoromethyl group and hydrazine functionality. Researchers are particularly interested in its role as a versatile building block for synthesizing more complex molecules.

The compound's physicochemical properties make it valuable for various applications. With a molecular formula of C₈H₆ClF₃N₂, this aromatic hydrazine derivative exhibits moderate solubility in common organic solvents while being relatively stable under standard conditions. The presence of both electron-withdrawing groups (chloro and trifluoromethyl) and the nucleophilic hydrazine moiety creates interesting reactivity patterns that organic chemists can exploit for selective transformations.

In pharmaceutical research, {3-chloro-5-(trifluoromethyl)phenylmethyl}hydrazine serves as a key intermediate for developing bioactive molecules. Recent studies highlight its potential in creating enzyme inhibitors and receptor modulators, particularly for targets where the trifluoromethyl group can enhance binding affinity or metabolic stability. The compound's structural motif appears in several patent applications for CNS-active compounds and anti-inflammatory agents.

The agrochemical industry has shown growing interest in 887596-40-9 as a precursor for crop protection agents. The chloro-trifluoromethyl combination is known to impart favorable properties to pesticides, including improved pest selectivity and environmental persistence. Several major agrochemical companies are investigating derivatives of this compound for next-generation herbicides and fungicides with lower environmental impact.

From a synthetic chemistry perspective, {3-chloro-5-(trifluoromethyl)phenylmethyl}hydrazine offers multiple functional group manipulation opportunities. The hydrazine group can participate in condensation reactions to form hydrazones or heterocyclic systems, while the aromatic chlorine allows for cross-coupling reactions. These characteristics make it valuable for medicinal chemistry and materials science applications.

The global market for fluorinated fine chemicals like 887596-40-9 is expanding rapidly, driven by demand from the pharmaceutical and agrochemical sectors. Market analysts project steady growth for trifluoromethyl-containing intermediates, with Asia-Pacific emerging as both a major producer and consumer. Current research trends focus on developing more efficient synthetic routes to this compound to meet increasing demand while reducing production costs.

Environmental and regulatory considerations for {3-chloro-5-(trifluoromethyl)phenylmethyl}hydrazine are becoming increasingly important. While not classified as hazardous under current regulations, proper handling protocols should be followed due to its hydrazine functionality. Researchers are investigating green chemistry approaches to its synthesis and applications, aligning with the industry's shift toward sustainable chemical production.

Analytical characterization of CAS 887596-40-9 typically involves HPLC, NMR spectroscopy, and mass spectrometry. The compound's purity is crucial for research applications, with most commercial suppliers offering material at ≥95% purity. Advanced purification techniques like preparative chromatography can achieve even higher purity levels for sensitive applications.

Future research directions for {3-chloro-5-(trifluoromethyl)phenylmethyl}hydrazine include exploring its potential in material science applications, particularly for creating fluorinated polymers with unique properties. Additionally, its role in catalysis and as a ligand precursor in transition metal complexes is an active area of investigation. The compound's versatility ensures it will remain relevant across multiple scientific disciplines.

For researchers working with 887596-40-9, proper storage conditions (typically cool, dry environments under inert atmosphere) and safety precautions (including appropriate personal protective equipment) are recommended. While not exceptionally hazardous, its hydrazine component warrants careful handling to prevent potential decomposition or unwanted reactions.